2-[(E)-[(2-chlorophenyl)methylidene]amino]thiophene-3-carbonitrile

• IUPAC Name: 2-[(E)-(2-chlorophenyl)methylideneamino]thiophene-3-carbonitrile
• InChI: InChI=1S/C12H7ClN2S/c13-11-4-2-1-3-10(11)8-15-12-9(7-14)5-6-16-12/h1-6,8H/b15-8+
• InChI Key: PHZRGKAPUIZWKE-OVCLIPMQSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NC2=C(C=CS2)C#N)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/C2=C(C=CS2)C#N)Cl
• Molecular Formula: C12H7ClN2S
• Molecular Weight: 246.72 g/mol
• CAS No.: 338777-52-9

Description

The compound “2-[(E)-[(2-chlorophenyl)methylidene]amino]thiophene-3-carbonitrile” is a thiophene derivative. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. They also play a vital role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Scientific Research Applications

2-[(E)-[(2-chlorophenyl)methylidene]amino]thiophene-3-carbonitrile has been studied for its potential applications in pharmaceuticals, organic materials, and biochemistry. In the pharmaceutical field, this compound has been studied for its potential as an anti-inflammatory agent, antifungal agent, and antiviral agent. In the field of organic materials, this compound has been studied for its potential use as a building block for the synthesis of various organic materials. In the field of biochemistry, this compound has been studied for its potential as an enzyme inhibitor, as well as for its potential use as a drug delivery system.

Mechanism of Action

The mechanism of action of 2-[(E)-[(2-chlorophenyl)methylidene]amino]thiophene-3-carbonitrile is not yet fully understood. However, it is believed that the compound binds to certain enzymes and proteins, which in turn inhibit their activity. This inhibition of enzyme activity can then lead to the desired biological effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to have anti-inflammatory, antifungal, and antiviral properties. It has also been shown to inhibit certain enzymes, which can lead to the desired biological effects. In addition, this compound has been shown to have antioxidant properties, which can help protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

2-[(E)-[(2-chlorophenyl)methylidene]amino]thiophene-3-carbonitrile has several advantages for use in lab experiments. It is relatively easy to synthesize, and has a relatively high yield. In addition, it is relatively stable and can be stored for long periods of time. However, there are some limitations to using this compound in lab experiments. It is not water-soluble, so it must be dissolved in a solvent such as acetonitrile or toluene before use. In addition, the compound can be toxic if ingested or inhaled, so it should be handled with care.

Future Directions

The potential applications of 2-[(E)-[(2-chlorophenyl)methylidene]amino]thiophene-3-carbonitrile are still being explored. One potential future direction is to explore the use of this compound as a drug delivery system. This could be used to deliver drugs to specific areas of the body, or to control the release of drugs over time. Another potential future direction is to explore the use of this compound as an enzyme inhibitor. This could be used to control the activity of certain enzymes, which could lead to the desired biological effects. Finally, further research into the biochemical and physiological effects of this compound could lead to the development of new drugs or treatments.

Synthesis Methods

2-[(E)-[(2-chlorophenyl)methylidene]amino]thiophene-3-carbonitrile can be synthesized through a reaction between 2-chlorobenzaldehyde and 2-amino-thiophene-3-carbonitrile in the presence of an acid catalyst. The reaction takes place at a temperature of 110-120°C and yields a product with a yield of around 80%. The reaction is carried out in a solvent such as acetonitrile or toluene. The reaction can also be carried out in the presence of a base, such as potassium carbonate, which increases the yield to around 90%.